Cas no 3209-40-3 (ethyl 5-(chloromethyl)isoxazole-3-carboxylate)

• Product Name: ethyl 5-(chloromethyl)isoxazole-3-carboxylate
• CAS No: 3209-40-3
• MF: C₇H₈ClNO₃
• MW: 189.596321105957
• MDL: MFCD08445409
• CID: 295114
• PubChem ID: 14674306
• Update Time: 2025-04-19

ethyl 5-(chloromethyl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylicacid, 5-(chloromethyl)-, ethyl ester
• ethyl 5-(chloromethyl)-1,2-oxazole-3-carboxylate
• ethyl 5-(chloromethyl)-3-isoxazolecarboxylate
• ETHYL 5-(CHLOROMETHYL)ISOXAZOLE-3-CARBOXYLATE
• 5-chloromethyl-isoxazole-3-carboxylic acid ethyl ester
• ethyl 5-chloromethylisoxazole-3-carboxylate
• MFCD08445409
• FT-0679271
• AB45286
• DTXSID30562904
• 3209-40-3
• ethyl 5-chloromethyl isoxazole-3-carboxylate
• BCP32344
• CS-10401
• Ehyl 5-(Chloromethyl)-1,2-oxazole-3-carboxylate
• AKOS000265758
• CS-0038750
• SY122890
• AM85725
• SCHEMBL1166530
• ALBB-006873
• STK282923
• DB-068582
• ethyl 5-(chloromethyl)isoxazole-3-carboxylate

• MDL： MFCD08445409
• Inchi： 1S/C7H8ClNO3/c1-2-11-7(10)6-3-5(4-8)12-9-6/h3H,2,4H2,1H3
• InChI Key： RNURPQMTRDHCNM-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(=O)OCC)=NO1

Computed Properties

• Exact Mass: 189.01900
• Monoisotopic Mass: 189.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.285
• Boiling Point: 312.398°C at 760 mmHg
• Flash Point: 142.733°C
• Refractive Index: 1.492
• PSA: 52.33000
• LogP: 1.59010

ethyl 5-(chloromethyl)isoxazole-3-carboxylate Security Information

• HazardClass：IRRITANT